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Abstract
Thioformic acid (CH₂OS), the simplest thiocarboxylic acid, stands as a molecule of

fundamental interest, bridging the gap between simple organic chemistry and the complex

molecular landscapes of interstellar space. This technical guide provides a comprehensive

overview of the discovery and history of thioformic acid, detailing its synthesis, structural

properties, and spectroscopic characterization. We present a compilation of quantitative data,

detailed experimental protocols for both historical and contemporary synthetic methods, and

visualizations of key chemical pathways. This document serves as a core reference for

researchers in organic synthesis, astrochemistry, and drug development, offering insights into

the unique chemistry of this foundational sulfur-containing organic acid.

Introduction
Thioformic acid, the sulfur analogue of formic acid, is a reactive organic compound that exists

in two tautomeric forms: the S-acid (thiol form, HC(=O)SH) and the O-acid (thione form,

HC(=S)OH).[1] While the thiol form is generally more stable, the equilibrium between the two is

influenced by the surrounding environment.[1] Long a subject of theoretical and spectroscopic

curiosity, thioformic acid has gained significant recent attention following its detection in the
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interstellar medium, highlighting its potential role in the prebiotic chemistry of the cosmos.[2][3]

This guide delves into the terrestrial discovery and synthesis of thioformic acid, its detailed

physicochemical properties, and the modern understanding of its formation in extraterrestrial

environments.

Historical Discovery and Synthesis
While the precise first synthesis of thioformic acid is not prominently documented in readily

available literature, the study of thiocarboxylic acids, in general, dates back to the 19th and

early 20th centuries. The synthesis of its close analogue, thioacetic acid, was reported in the

mid-19th century. General methods for the synthesis of thiocarboxylic acids often involve the

reaction of an acid chloride with a hydrosulfide salt.[4]

A significant milestone in the characterization of thioformic acid was the work of Hocking and

Winnewisser in 1976, who reported on its rotational spectra. This work provided the first

detailed experimental insights into its molecular structure and geometry.

General Laboratory Synthesis of Thiocarboxylic Acids
A common laboratory method for the preparation of thiocarboxylic acids, which can be adapted

for thioformic acid, involves the reaction of the corresponding acid chloride with potassium

hydrosulfide.

Experimental Protocol: General Synthesis of a Thiocarboxylic S-Acid

Materials:

Acid chloride (e.g., formyl chloride, although unstable) or a suitable precursor.

Potassium hydrosulfide (KSH).

Anhydrous solvent (e.g., diethyl ether, tetrahydrofuran).

Inert atmosphere (e.g., nitrogen or argon).

Procedure:
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A solution of potassium hydrosulfide in the chosen anhydrous solvent is prepared under

an inert atmosphere.

The solution is typically cooled in an ice bath to control the reaction temperature.

The acid chloride is added dropwise to the stirred KSH solution. The reaction is

exothermic.

After the addition is complete, the reaction mixture is stirred for a specified period, often

several hours, at a controlled temperature.

The reaction is quenched by the addition of a weak acid or water.

The product thiocarboxylic acid is then extracted from the aqueous layer using an organic

solvent.

The organic extracts are combined, dried over an anhydrous drying agent (e.g., sodium

sulfate), and the solvent is removed under reduced pressure to yield the crude

thiocarboxylic acid.

Purification can be achieved through distillation or chromatography, though the instability

of lower molecular weight thiocarboxylic acids like thioformic acid presents a significant

challenge.

Logical Relationship of General Thiocarboxylic Acid Synthesis
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Caption: General synthesis of thiocarboxylic acids.
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Physicochemical Properties and Spectroscopic
Data
Thioformic acid is a colorless, pungent liquid. Its fundamental properties have been elucidated

through a combination of experimental spectroscopy and computational studies.

Molecular Structure
Experimental determination of the molecular structure of thioformic acid has been primarily

achieved through microwave spectroscopy. The molecule exists as two planar conformers, cis

and trans, with the trans form being the more stable.

Table 1: Experimental and Calculated Structural Parameters of Thioformic Acid

Parameter
trans-Thioformic
Acid
(Experimental)

cis-Thioformic Acid
(Calculated)

Reference

Bond Lengths (Å)

C=O 1.205 ± 0.003 1.203 ± 0.003

C-S 1.768 ± 0.003 1.771 ± 0.003

S-H 1.354 ± 0.002 1.335 ± 0.002

C-H 1.104 ± 0.003 1.104 ± 0.003

Bond Angles (°)

∠OCS 125.9 ± 0.3 122.5 ± 0.3

∠HSC 92.5 ± 0.2 94.9 ± 0.2

∠HCS 111.0 ± 0.2 114.4 ± 0.2

Spectroscopic Data
The spectroscopic signature of thioformic acid is crucial for its identification, both in the

laboratory and in astronomical observations.
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Table 2: Key Vibrational Frequencies of Thioformic Acid

Vibrational Mode
trans-Thioformic
Acid (cm⁻¹)

cis-Thioformic Acid
(cm⁻¹)

Reference

O-H Stretch ~3570 ~3570

C-H Stretch ~2950 ~2950

C=O Stretch ~1770 ~1770

S-H Stretch ~2580 ~2580

C-S Stretch ~860 ~860

Table 3: Rotational Constants of trans-Thioformic Acid

Rotational Constant Value (MHz) Reference

A 49033.5

B 5895.9

C 5258.3

Modern Developments: Astro-chemical Significance
The recent detection of thioformic acid in the giant molecular cloud G+0.693–0.027 and the hot

core G31.41+0.31 has opened a new chapter in the study of this molecule. Its presence in

these star-forming regions suggests that it may be a key intermediate in the formation of more

complex, prebiotic sulfur-containing molecules.

A 2022 study by Wang et al. demonstrated a plausible formation pathway for thioformic acid in

interstellar ice analogues. This research provides a crucial link between simple molecular

precursors and the organic inventory of our galaxy.

Formation in Interstellar Ice Analogues
Experimental Protocol: Synthesis of Thioformic Acid in Interstellar Ice Analogues
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Apparatus:

Ultra-high vacuum (UHV) chamber.

Cryogenically cooled substrate (e.g., rhodium-coated silver) capable of reaching

temperatures as low as 5 K.

Gas deposition system.

Electron gun for irradiation.

Temperature-programmed desorption (TPD) apparatus.

Photoionization reflectron time-of-flight mass spectrometer (PI-ReTOF-MS).

Procedure:

A gas mixture of carbon monoxide (CO) and hydrogen sulfide (H₂S) is prepared.

The gas mixture is deposited onto the cryogenically cooled substrate at 5 K to form an ice

analogue.

The ice is irradiated with energetic electrons to simulate cosmic rays.

The substrate is then heated at a controlled rate (temperature-programmed desorption).

Sublimating molecules are photoionized using a vacuum ultraviolet (VUV) source and

detected by the PI-ReTOF-MS.

Signaling Pathway for Interstellar Thioformic Acid Formation
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Caption: Formation pathway of thioformic acid in interstellar ices.

Conclusion and Future Outlook
Thioformic acid, from its early characterization in terrestrial laboratories to its recent discovery

in the vastness of interstellar space, continues to be a molecule of significant scientific interest.

Its fundamental structure and reactivity provide a basis for understanding more complex

thiocarboxylic acids, some of which may have applications in drug development. Furthermore,

its role in astrochemistry is a burgeoning field of research, with implications for our

understanding of the origins of life. Future studies will likely focus on refining laboratory

synthesis techniques, exploring the full extent of its reactivity, and further mapping its

distribution and chemical evolution in the cosmos. This foundational molecule, the simplest of

its kind, promises to remain a key player in both fundamental and applied chemical research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Thiocarbonyl spectroscopy: The infrared spectrum and ab initio vibrational frequencies of
cis- and trans-dithioformic acid in the X<sup>1</sup>A′ ground state. | Article Information | J-

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b608715?utm_src=pdf-body-img
https://www.benchchem.com/product/b608715?utm_src=pdf-custom-synthesis
https://jglobal.jst.go.jp/en/detail?JGLOBAL_ID=200902007081872925
https://jglobal.jst.go.jp/en/detail?JGLOBAL_ID=200902007081872925
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608715?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


GLOBAL [jglobal.jst.go.jp]

2. Thioformic acid - Wikipedia [en.wikipedia.org]

3. par.nsf.gov [par.nsf.gov]

4. Thiocarboxylic acid - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [Unveiling Thioformic Acid: A Journey from Terrestrial
Synthesis to Interstellar Space]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608715#discovery-and-history-of-thioformic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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